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Compound of Interest

Compound Name: Manifaxine

Cat. No.: B10837267

This guide provides a detailed comparison of manifaxine and bupropion in preclinical models,
designed for researchers, scientists, and drug development professionals. The content focuses
on their mechanism of action, performance in established preclinical depression models, and
pharmacokinetic profiles, supported by available experimental data.

At a Glance: Manifaxine and Bupropion

Feature Manifaxine (GW320659) Bupropion
Norepinephrine-Dopamine Norepinephrine-Dopamine
Drug Class . -
Reuptake Inhibitor (NDRI) Reuptake Inhibitor (NDRI)
Development Status Discontinued Marketed
Primary Investigated ] Major Depressive Disorder,
o ADHD, Obesity ] ]
Indications Smoking Cessation

Structural modification of
Structural Relationship radafaxine (a bupropion Aminoketone antidepressant

metabolite)

Mechanism of Action: Targeting Dopamine and
Norepinephrine

Both manifaxine and bupropion are classified as norepinephrine-dopamine reuptake inhibitors
(NDRIs). Their primary mechanism of action involves the blockade of the dopamine transporter
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(DAT) and the norepinephrine transporter (NET). This inhibition leads to an increase in the
extracellular concentrations of dopamine and norepinephrine in the brain, enhancing
neurotransmission in pathways associated with mood and motivation.[1][2][3]

Bupropion is a relatively weak inhibitor of both DAT and NET.[1] It undergoes extensive
metabolism, producing several active metabolites, including hydroxybupropion,
threohydrobupropion, and erythrohydrobupropion, which also contribute to its overall
pharmacological effect by inhibiting the reuptake of norepinephrine and dopamine.[4]
Manifaxine was developed as a structural analog of radafaxine, which is an isomer of the
bupropion metabolite hydroxybupropion.[3][5]
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Administer Compound or Vehicle

:

Acclimate Animal (30-60 min)

:

Place Animal in Water Cylinder

:

Record Behavior for 6 min

:

Analyze Immobility Time (last 4 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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